6-(4-Methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide

• CAS No.: 76782-10-0
• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 6-(4-methoxyphenyl)-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C13H11NO4/c1-17-10-4-2-8(3-5-10)11-6-9(15)7-12(18-11)13(14)16/h2-7H,1H3,(H2,14,16)
• InChI Key: SGALSROPOKNSOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C=C(O2)C(=O)N

Description

6-(4-Methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide is a useful research compound. Its molecular formula is C13H11NO4 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 6-(4-methoxyphenyl)-4-oxo-4H-pyran-2-carboxylate (27.4 g), ammonia solution (30%, 50 ml) and ethanol (300 ml) was heated under reflux for an hour. The yellow solid which precipitated on cooling was filtered off and recrystallised from acetic acid-ethanol to yield the title product (mp 303°-308° C. with decomposition).